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Compound of Interest

Compound Name: CCT020312

Cat. No.: B15607956

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

CCT020312 is a selective activator of the Eukaryotic Translation Initiation Factor 2-alpha

Kinase 3 (EIF2AK3), more commonly known as PRKR-like Endoplasmic Reticulum Kinase

(PERK).[1] As a critical component of the unfolded protein response (UPR), PERK activation

plays a significant role in cellular stress signaling. CCT020312 offers a valuable tool for

investigating the downstream effects of PERK activation, including cell cycle arrest and

apoptosis.[2] These application notes provide detailed information on the solubility of

CCT020312, protocols for stock solution preparation, and methodologies for relevant in vitro

experiments.

Chemical Properties

Property Value

Synonyms EIF2AK3 Activator, CCT 020312, CCT-020312
Molecular Formula Cs1H30Br2N4Oz2

Molecular Weight 650.40 g/mol

CAS Number 324759-76-4
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Solubility Data

CCT020312 exhibits solubility in various organic solvents and solvent mixtures. The following
tables summarize its solubility for in vitro and in vivo applications.

Concentration

Solvent Solubility Notes
(mM)

Ultrasonic treatment
may be required to
achieve complete
dissolution.[3] It is
DMSO 100 mg/mL[1][3] 153.75 mM[1][3] recommended to use
fresh, anhydrous
DMSO as moisture

can reduce solubility.

[1]

DMSO 50 mg/mL[4][5] 76.88 mM

Sonication is
DMSO 145 mg/mL][2] 222.94 mM
recommended.[2]

In Vivo Formulations

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b15607956?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3257223/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.00737/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3257223/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.00737/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.00737/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3257223/
https://www.cancer-research-network.com/2019/07/09/cct020312-is-a-selective-activator-of-eif2ak3-perk/
https://www.researchgate.net/figure/CCT020312-does-not-induce-full-ER-stress-signalling-A-Schematic-of-unfolded-protein_fig9_221755589
https://pubmed.ncbi.nlm.nih.gov/32508655/
https://pubmed.ncbi.nlm.nih.gov/32508655/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

. Concentration
Solvent System Solubility Notes
(mM)

10% DMSO, 40%
PEG300, 5% Tween- > 2.08 mg/mL[3] > 3.20 mM[3]
80, 45% Saline

Results in a clear

solution.[3]

10% DMSO, 40%
PEG300, 5% Tween 4 mg/mL[2] 6.15 mM
80, 45% Saline

Sonication is

recommended.[2]

10% DMSO, 90% Forms a suspended
(20% SBE-B-CD in 2.08 mg/mL][3] 3.20 mM[3] solution; requires
saline) sonication.[3]
10% DMSO, 90% Results in a clear

] > 2.08 mg/mL][3] > 3.20 mM[3] )
Corn QOil solution.[3]

Signaling Pathway and Mechanism of Action

CCT020312 selectively activates PERK, a key transducer of endoplasmic reticulum (ER)
stress.[1] Upon activation, PERK phosphorylates the alpha subunit of eukaryotic initiation factor
2 (elF2a). This phosphorylation event leads to a global attenuation of protein synthesis, thereby
reducing the protein load on the ER. However, it selectively enhances the translation of certain
MRNAS, such as Activating Transcription Factor 4 (ATF4).[3] ATF4, in turn, upregulates the
expression of genes involved in apoptosis, including C/EBP homologous protein (CHOP).[3]
The activation of the PERK/elF20/ATF4/CHOP signaling cascade by CCT020312 can induce
G1 phase cell cycle arrest and apoptosis.[2][3] Furthermore, studies have shown that
CCT020312-mediated PERK activation can also lead to the inhibition of the AKT/mTOR
signaling pathway.[2][3]
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CCT020312 selectively activates the PERK signaling cascade.

Protocols
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Preparation of Stock Solutions

1. High-Concentration DMSO Stock (100 mM)
o Materials:

o CCT020312 powder

o Anhydrous DMSO

o Sterile microcentrifuge tubes
e Procedure:

o Calculate the required mass of CCT020312 for the desired volume of 100 mM stock
solution (Molecular Weight: 650.40 g/mol ). For 1 mL of 100 mM stock, 65.04 mg of
CCT020312 is needed.

o Weigh the CCT020312 powder and transfer it to a sterile microcentrifuge tube.
o Add the calculated volume of anhydrous DMSO.

o Vortex thoroughly to dissolve the compound. If necessary, use an ultrasonic bath to aid
dissolution.[3]

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
e Storage:

o Store the stock solution at -20°C for up to 6 months or at -80°C for up to one year.[6]
2. In Vivo Formulation (Example: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)
e Materials:

o CCT020312 DMSO stock solution (e.g., 20.8 mg/mL)

o PEG300
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o Tween-80
o Sterile Saline

o Sterile tubes

e Procedure (for 1 mL final volume):

o To 400 pL of PEG300, add 100 pL of a 20.8 mg/mL CCT020312 stock solution in DMSO.
Mix thoroughly until the solution is clear.

o Add 50 pL of Tween-80 to the mixture and mix again until clear.
o Add 450 L of sterile saline to bring the final volume to 1 mL. Mix gently.

o The final concentration will be 2.08 mg/mL. This formulation should be prepared fresh
before use.[6]

Cell-Based Assay: Analysis of PERK Pathway Activation

This protocol describes a general workflow for treating cancer cell lines with CCT020312 and
analyzing the downstream effects on the PERK signaling pathway via Western blotting.
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Experimental Workflow: CCT020312 Cell-Based Assay
Preparation

1. Culture Cells
(e.g., HT29, MDA-MB-453)

2. Prepare CCT020312
Working Solutions

Treaiment

3. Treat Cells with CCT020312
(e.g., 0-10 pM for 24h)

Analysis

4. Cell Lysis

!

5. Protein Quantification

!

6. Western Blotting
(p-PERK, p-elF2a, ATF4, CHOP)

!

7. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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